N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C23H13ClN2O3S/c24-17-5-3-7-19-20(17)25-23(30-19)26-21(27)14-10-8-13(9-11-14)16-12-15-4-1-2-6-18(15)29-22(16)28/h1-12H,(H,25,26,27)
• InChI Key: BJAVDOUPOKQFNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC=C(C=C3)C(=O)NC4=NC5=C(S4)C=CC=C5Cl
• Molecular Formula: C23H13ClN2O3S
• Molecular Weight: 432.9 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide (CBTM) is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. Inflammation is believed to be caused by the activation of certain signaling pathways, and this compound may inhibit these pathways to reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle. In animal models, this compound has been shown to reduce inflammation and improve outcomes in inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be effective in inhibiting cancer cell growth and reducing inflammation in animal models. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate experimental results.

Future Directions

There are several potential future directions for research on N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide. One area of interest is its potential use in combination with other anti-cancer agents to improve outcomes in cancer patients. Another area of interest is its potential use as an anti-inflammatory agent in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand this compound's mechanism of action and potential off-target effects.

Scientific Research Applications

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2-oxo-2H-chromen-3-yl)benzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.
Another area of interest is this compound's potential use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.